Cas no 52997-78-1 (Benzoic acid, 3,5-bis(acetyloxy)-, ethyl ester)

• Product Name: Benzoic acid, 3,5-bis(acetyloxy)-, ethyl ester
• CAS No: 52997-78-1
• MF: C₁₃H₁₄O₆
• MW: 266.246664524078
• CID: 358287
• PubChem ID: 71365416
• Update Time: 2025-04-19

Benzoic acid, 3,5-bis(acetyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(acetyloxy)-, ethyl ester
• ethyl 3,5-diacetyloxybenzoate
• DTXSID80788834
• 52997-78-1
• Ethyl 3,5-bis(acetyloxy)benzoate

• Inchi： 1S/C13H14O6/c1-4-17-13(16)10-5-11(18-8(2)14)7-12(6-10)19-9(3)15/h5-7H,4H2,1-3H3
• InChI Key： WMBNMBJAZWDCSP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C=1)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 266.07902
• Monoisotopic Mass: 266.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9